Cas no 2137656-43-8 (4-4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane)

• Product Name: 4-4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane
• CAS No: 2137656-43-8
• MF: C₁₃H₂₁ClN₄O
• MW: 284.785041570663
• CID: 5609487
• PubChem ID: 165874404
• Update Time: 2025-08-01

4-4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2137656-43-8
• 4-[4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl]-1-oxa-9-azaspiro[5.5]undecane
• EN300-843596
• 4-4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane

• Inchi： 1S/C13H21ClN4O/c14-5-1-11-10-18(17-16-11)12-2-8-19-13(9-12)3-6-15-7-4-13/h10,12,15H,1-9H2
• InChI Key： XXICSRMBAUFPPR-UHFFFAOYSA-N
• SMILES： ClCCC1=CN(C2CCOC3(CCNCC3)C2)N=N1

Computed Properties

• Exact Mass: 284.1403890g/mol
• Monoisotopic Mass: 284.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Additional information on 4-4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro5.5undecane

Compound CAS No 2137656-43-8: 4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro[5.5]undecane

The compound with CAS No 2137656-43-8, named 4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro[5.5]undecane, is a complex organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed between a triazole ring and an azaspiro ring system, creating a highly rigid and potentially bioactive framework.

The triazole moiety in the molecule is a five-membered aromatic ring containing three nitrogen atoms. This group is known for its stability and ability to participate in hydrogen bonding, making it a common feature in pharmaceuticals and agrochemicals. The chloroethyl substituent attached to the triazole ring introduces additional functionality, such as potential reactivity and solubility modulation. The spiro[5.5]undecane system further enhances the molecule's complexity by introducing two fused rings with shared nitrogen atoms, creating a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic natural product structures and exhibit diverse pharmacological activities. For instance, spiro compounds have been reported to show anti-inflammatory, antitumor, and antimicrobial properties. The presence of the triazole ring in this compound adds another layer of functionality, as triazoles are known for their role as ligands in metalloenzyme inhibition and as scaffolds for bioisosteric replacements.

The synthesis of 4-(2-chloroethyl)-1H-1,2,3-triazol-1-yl-1-oxa-9-azaspiro[5.5]undecane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions and the introduction of the chloroethyl group via nucleophilic substitution or coupling reactions. The optimization of reaction conditions to achieve high yields and selectivity remains a critical area of research in this field.

From an application standpoint, this compound has shown promise in preliminary biological assays as a potential lead compound for drug development. Its rigid structure and functional groups make it an ideal candidate for exploring interactions with biological targets such as kinases, proteases, and GPCRs (G-protein coupled receptors). Ongoing research is focused on modifying the substituents on the triazole ring to enhance bioavailability and target specificity.

In terms of chemical stability, 4-(2-chloroethyl)-1H-1,2,3-triazol derivatives have demonstrated moderate stability under physiological conditions, with degradation pathways involving hydrolysis of the chloroethyl group or oxidative cleavage of the spiro system. Understanding these degradation mechanisms is crucial for optimizing the compound's half-life and minimizing off-target effects.

Looking ahead, advancements in computational chemistry tools such as molecular docking and quantum mechanics simulations are expected to play a significant role in refining this compound's structure for specific therapeutic applications. Additionally, green chemistry approaches are being explored to develop more sustainable synthesis pathways for this class of compounds.

In summary, 4-(2-chloroethyl)-1H-1,2,3-triazol derivatives like CAS No 2137656 represent an exciting area of research at the intersection of organic synthesis and drug discovery. Their unique structural features and potential biological activities make them valuable candidates for further investigation in both academic and industrial settings.